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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441

Essential Safety and Handling Guide for 5-tert-Butyl-
m-xylene

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of 5-tert-Butyl-m-xylene in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant laboratory practices.

Chemical Properties and Exposure Limits

A clear understanding of the physicochemical properties and occupational exposure limits of 5-
tert-Butyl-m-xylene is fundamental for its safe handling. The following table summarizes key
guantitative data for this compound. Since specific occupational exposure limits for 5-tert-
Butyl-m-xylene are not established, the limits for xylene isomers are provided as a
conservative reference.
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Property Value

Molecular Formula Ci2H1s

Molecular Weight 162.27 g/mol

Appearance Colorless liquid

Boiling Point 207-209 °C / 405-408 °F at 1013 hPa[1][2]
Melting Point -22 °C /-8 °F[1][2]

Flash Point 68 °C / 154.4 °F (closed cup)[1]

Vapor Pressure 0.4 hPa at 20 °C[1][2]

Density 0.86 g/cm?3 at 20 °C[1]

OSHA PEL (Xylene) 100 ppm (435 mg/m3) - 8-hour TWA[3][4][5]

100 ppm (435 mg/m3) - 10-hour TWA; 150 ppm

NIOSH REL (Xylene) (655 mg/m?3) - STEL[3][4][5]

100 ppm (434 mg/m3) - 8-hour TWA; 150 ppm

ACGIH TLV (Xylene) (651 mg/m?) - STEL[S]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the first line of defense against
chemical exposure. The following PPE is mandatory when handling 5-tert-Butyl-m-xylene:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A
face shield should be worn in situations where splashing is a significant risk.

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for 5-
tert-Butyl-m-xylene are not readily available, nitrile or viton gloves are recommended for
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handling aromatic hydrocarbons. Always inspect gloves for any signs of degradation or
perforation before use and replace them immediately if contamination is suspected.

o Laboratory Coat: A flame-resistant lab coat should be worn and fully buttoned.

o Protective Clothing: Full-length pants and closed-toe shoes are required.

o Respiratory Protection: All handling of 5-tert-Butyl-m-xylene should be conducted in a
certified chemical fume hood to minimize inhalation exposure. If work must be performed
outside of a fume hood, a risk assessment should be conducted to determine the need for
respiratory protection, and an appropriate respirator should be selected in consultation with
environmental health and safety professionals.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of 5-tert-
Butyl-m-xylene, from preparation to the completion of the experimental work.
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Safe Handling Workflow for 5-tert-Butyl-m-xylene
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Caption: Workflow for the safe handling of 5-tert-Butyl-m-xylene.
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Experimental Protocols

General Handling and Storage:

e Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS) for 5-tert-
Butyl-m-xylene. Ensure that a certified chemical fume hood is available and functioning
correctly. Don all required personal protective equipment.

e Handling:

[e]

All transfers and manipulations of 5-tert-Butyl-m-xylene should be performed inside a
chemical fume hood to control vapor exposure.

o Avoid direct contact with skin, eyes, and clothing.
o Keep the container tightly closed when not in use.

o Keep away from heat, sparks, open flames, and other ignition sources as it is a
combustible liquid.[1]

o Ensure adequate ventilation in the storage area.
e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Containers should be clearly labeled with the chemical name and associated hazards.
Spill Response:

o Small Spills: In the event of a small spill inside a chemical fume hood, absorb the material
with an inert absorbent (e.g., vermiculite, dry sand). Place the contaminated absorbent into a
sealed, labeled container for hazardous waste disposal.

o Large Spills: For large spills, evacuate the area and contact the institution's emergency
response team.
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Disposal Plan:

o Waste Collection: Collect all waste containing 5-tert-Butyl-m-xylene in a dedicated, properly
labeled, and sealed hazardous waste container. The container should be compatible with
aromatic hydrocarbons.

o Waste Segregation: Do not mix with incompatible waste streams.

o Disposal: Dispose of the hazardous waste through the institution's designated hazardous
waste management program. All disposal activities must comply with local, state, and federal
regulations.

Toxicological Information

While the toxicological properties of 5-tert-Butyl-m-xylene have not been fully investigated, it
is classified as a skin and eye irritant.[6] Based on the general understanding of aromatic
hydrocarbon toxicity, exposure can lead to various health effects. The primary routes of
exposure are inhalation, skin contact, and ingestion.[7]

The following diagram illustrates a generalized signaling pathway for the toxicity of aromatic
hydrocarbons. It is important to note that this is a representative model and the specific
metabolic pathways for 5-tert-Butyl-m-xylene may vary.
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Generalized Toxicity Pathway of Aromatic Hydrocarbons

Aromatic Hydrocarbon
(e.g., 5-tert-Butyl-m-xylene)

:

Cytochrome P450
Enzymes (Liver)

Reactive Metabolites
(e.g., Epoxides, Phenols)

Detoxification Cellular Damage
(e.g., Glutathione Conjugation) (DNA, Protein, Lipid Adducts)

Toxicity

Excretion (e.g., Organ Damage, Carcinogenesis)

Click to download full resolution via product page

Caption: Generalized metabolic activation and toxicity pathway for aromatic hydrocarbons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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